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Introduction
Nystatin, a polyene macrolide antibiotic derived from Streptomyces noursei, is a well-

established antifungal agent with a primary application in the treatment of infections caused by

Candida species.[1] It is the active antifungal component in Mycolog-II, a topical formulation

that also contains the corticosteroid triamcinolone acetonide for its anti-inflammatory and

antipruritic properties.[2][3] This technical guide provides a comprehensive overview of the in

vitro antifungal spectrum of nystatin, with a focus on its activity as formulated in Mycolog. The

information presented herein is intended for researchers, scientists, and professionals involved

in drug development and antifungal research.

While extensive data exists for nystatin as a standalone compound, it is important to note that

in vitro studies specifically evaluating the antifungal spectrum of the combined nystatin and

triamcinolone acetonide formulation (Mycolog) are not readily available in the public domain.

The data presented here is based on studies of nystatin alone, and any potential interactions

between nystatin, triamcinolone acetonide, and the vehicle in the final product that could alter

its in vitro activity are not fully elucidated.

Mechanism of Action
Nystatin exerts its antifungal effect by binding to ergosterol, a primary sterol component of the

fungal cell membrane. This binding leads to the formation of pores or channels in the
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membrane, disrupting its integrity and causing leakage of essential intracellular components,

such as potassium ions.[4][5] This disruption of the osmotic balance ultimately leads to fungal

cell death.[4] In addition to pore formation, nystatin has been shown to induce oxidative stress

within the fungal cell, leading to the production of reactive oxygen species (ROS).[4] These

ROS can further damage cellular components, including proteins, lipids, and nucleic acids,

contributing to the overall antifungal effect.[4]

In Vitro Antifungal Spectrum
The in vitro antifungal activity of nystatin is broad, encompassing a wide range of yeasts and

molds. The most common method for determining in vitro susceptibility is broth microdilution,

which yields the Minimum Inhibitory Concentration (MIC), the lowest concentration of an

antifungal agent that inhibits the visible growth of a microorganism.

Nystatin In Vitro Susceptibility Data for Various Fungal
Species

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-nystatin
https://pmc.ncbi.nlm.nih.gov/articles/PMC5082891/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-nystatin
https://synapse.patsnap.com/article/what-is-the-mechanism-of-nystatin
https://synapse.patsnap.com/article/what-is-the-mechanism-of-nystatin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7812407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal
Species

Number of
Isolates

MIC Range
(µg/mL)

MIC50
(µg/mL)

MIC90
(µg/mL)

Reference

Candida

albicans
44 0.016 - 16 1 4 [6]

Candida

albicans
103 0.06 - >16 1 2 [1]

Candida

glabrata
103 0.06 - >16 1 2 [1]

Candida

krusei
103 0.06 - >16 1 2 [1]

Candida

parapsilosis
103 0.06 - >16 1 2 [1]

Candida

tropicalis
103 0.06 - >16 1 2 [1]

Trichophyton

rubrum
10

≤0.00012–

0.002
- - [7]

Trichophyton

mentagrophyt

es

10
≤0.00012–

0.002
- - [7]

Trichophyton

tonsurans
10

≤0.00012–

0.002
- - [7]

Malassezia

restricta
10 0.004–0.016 - - [7]

Note: MIC50 and MIC90 represent the MICs at which 50% and 90% of the isolates were

inhibited, respectively.

Experimental Protocols
The following is a detailed methodology for a key experiment cited in the determination of the in

vitro antifungal spectrum of nystatin, based on the Clinical and Laboratory Standards Institute
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(CLSI) M27-A3 guidelines for broth microdilution testing of yeasts.

Broth Microdilution Antifungal Susceptibility Testing of
Nystatin Against Candida Species
1. Preparation of Nystatin Stock Solution:

A stock solution of nystatin is prepared by dissolving the pure powder in an appropriate

solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 1600 µg/mL).

2. Preparation of Microdilution Plates:

A series of twofold dilutions of the nystatin stock solution is prepared in a 96-well microtiter

plate using RPMI 1640 medium buffered with MOPS.

The final concentrations in the wells typically range from 0.03 to 16 µg/mL.

A growth control well (containing medium and inoculum but no drug) and a sterility control

well (containing medium only) are included on each plate.

3. Inoculum Preparation:

The Candida isolate to be tested is subcultured on Sabouraud dextrose agar and incubated

for 24 hours at 35°C.

A suspension of the yeast is prepared in sterile saline and its turbidity is adjusted to match a

0.5 McFarland standard, which corresponds to approximately 1-5 x 106 CFU/mL.

This suspension is then diluted in RPMI 1640 medium to achieve a final inoculum

concentration of 0.5-2.5 x 103 CFU/mL in the microtiter wells.

4. Inoculation and Incubation:

Each well of the microtiter plate is inoculated with the standardized fungal suspension.

The plates are incubated at 35°C for 24-48 hours.

5. Determination of MIC:
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The MIC is determined as the lowest concentration of nystatin that causes a significant

inhibition of growth (typically ≥50% reduction) compared to the growth control well.

The endpoint can be read visually or with a spectrophotometer.
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Caption: Nystatin's mechanism of action leading to fungal cell death.

Experimental Workflow for Broth Microdilution
Susceptibility Testing
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Caption: Workflow for broth microdilution antifungal susceptibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In Vitro Activity of Nystatin Compared with Those of Liposomal Nystatin, Amphotericin B,
and Fluconazole against Clinical Candida Isolates - PMC [pmc.ncbi.nlm.nih.gov]

2. Nystatin and Triamcinolone Acetonide (Nystatin and Triamcinolone Acetonide Cream,
Ointment): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

3. my.clevelandclinic.org [my.clevelandclinic.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7812407?utm_src=pdf-body-img
https://www.benchchem.com/product/b7812407?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC140327/
https://pmc.ncbi.nlm.nih.gov/articles/PMC140327/
https://www.rxlist.com/nystatin-and-triamcinolone-acetonide-drug.htm
https://www.rxlist.com/nystatin-and-triamcinolone-acetonide-drug.htm
https://my.clevelandclinic.org/health/drugs/18591-nystatin-triamcinolone-cream-or-ointment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7812407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. What is the mechanism of Nystatin? [synapse.patsnap.com]

5. Osmotic Effects Induced by Pore-Forming Agent Nystatin: From Lipid Vesicles to the Cell -
PMC [pmc.ncbi.nlm.nih.gov]

6. In vitro activity of five antifungal agents against Candida albicans isolates, Sari, Iran -
PMC [pmc.ncbi.nlm.nih.gov]

7. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [In Vitro Antifungal Spectrum of Nystatin in Mycolog: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7812407#in-vitro-antifungal-spectrum-of-nystatin-in-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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